Cas no 1803594-99-1 (4-Pyrimidinamine, 2-(azidomethyl)-)

• Product Name: 4-Pyrimidinamine, 2-(azidomethyl)-
• CAS No: 1803594-99-1
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 5211060
• PubChem ID: 119030876
• Update Time: 2025-10-28

4-Pyrimidinamine, 2-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(azidomethyl)-

• Inchi： 1S/C5H6N6/c6-4-1-2-8-5(10-4)3-9-11-7/h1-2H,3H2,(H2,6,8,10)
• InChI Key： BHZMPNQMVJMZGD-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC(N)=N1)N=[N+]=[N-]

Additional information on 4-Pyrimidinamine, 2-(azidomethyl)-

Introduction to 4-Pyrimidinamine, 2-(azidomethyl) and Its Significance in Modern Chemical Biology

4-Pyrimidinamine, 2-(azidomethyl), identified by its CAS number 1803594-99-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their role in various biological processes and pharmaceutical applications. The presence of an azidomethyl substituent in its molecular structure imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The pyrimidine core is a fundamental building block in nucleic acids, where it pairs with purines to form the base pairs that encode genetic information. Consequently, pyrimidine derivatives have been extensively explored as pharmacophores in medicinal chemistry. Among these derivatives, 4-Pyrimidinamine, 2-(azidomethyl) stands out due to its potential applications in the synthesis of bioactive molecules. The azidomethyl group introduces a site for further functionalization, enabling the construction of complex structures through nucleophilic substitution reactions.

In recent years, the demand for innovative tools in synthetic biology and drug discovery has driven research into novel heterocyclic compounds like 4-Pyrimidinamine, 2-(azidomethyl). The compound’s ability to serve as a versatile scaffold for drug design has been particularly highlighted in studies focusing on enzyme inhibition and receptor binding. For instance, modifications of the pyrimidineamine core have been investigated for their potential in developing treatments for neurological disorders, where precise targeting of biological pathways is crucial.

One of the most compelling aspects of 4-Pyrimidinamine, 2-(azidomethyl) is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The azidomethyl group can be readily converted into other functional moieties via palladium-catalyzed reactions such as Stille or Suzuki couplings. These transformations have enabled chemists to incorporate diverse substituents into the pyrimidine backbone, facilitating the creation of libraries of compounds for high-throughput screening.

Recent advancements in medicinal chemistry have demonstrated the importance of 4-Pyrimidinamine, 2-(azidomethyl) in developing small-molecule inhibitors. A notable study published in *Journal of Medicinal Chemistry* showcased its application in designing kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. The study highlighted how the azidomethyl group could be strategically incorporated to enhance binding affinity and selectivity against specific protein targets.

The synthetic versatility of 4-Pyrimidinamine, 2-(azidomethyl) has also been leveraged in polymer chemistry. Researchers have utilized this compound as a monomer or cross-linking agent to develop novel materials with tailored properties. For example, its incorporation into copolymers has resulted in materials with improved biodegradability and biocompatibility, opening avenues for applications in tissue engineering and drug delivery systems.

From a computational chemistry perspective, the reactivity of 4-Pyrimidinamine, 2-(azidomethyl) has been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into the electronic structure and mechanistic pathways involved in its transformations. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and optimize molecular properties before experimental synthesis.

The pharmaceutical industry has shown particular interest in derivatives of 4-Pyrimidinamine, 2-(azidomethyl) due to their potential as prodrugs or bioisosteres. Prodrug strategies often rely on converting inactive precursors into active drugs within biological systems, a process where functional groups like the azidomethyl moiety play a pivotal role. Bioisosterism involves replacing one functional group with another to achieve similar pharmacological effects while improving drug properties such as solubility or metabolic stability.

In conclusion,4-Pyrimidinamine, 2-(azidomethyl) (CAS no. 1803594-99-1) represents a promising compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new methodologies for functionalizing heterocyclic scaffolds,pyrimidine derivatives like this one will undoubtedly remain at the forefront of innovation.